2-(N,N-DiBOC-Amino)-5-bromopyridine

Specification

• CAS No.: 209959-28-4
• Molecular Formula: C15H21BrN2O4
• Molecular Weight: 373.24 g/mol
• IUPAC Name: tert-butyl N-(5-bromopyridin-2-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• Standard InChI: InChI=1S/C15H21BrN2O4/c1-14(2,3)21-12(19)18(13(20)22-15(4,5)6)11-8-7-10(16)9-17-11/h7-9H,1-6H3
• Standard InChI Key: AVJZDKRYPXHWDM-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N(C1=NC=C(C=C1)Br)C(=O)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(=O)N(C1=NC=C(C=C1)Br)C(=O)OC(C)(C)C

Introduction

2-(N,N-DiBOC-Amino)-5-bromopyridine is a bromopyridine derivative featuring dual tert-butoxycarbonyl (Boc) protecting groups on its amino functionality. This compound serves as a critical intermediate in organic synthesis, particularly in pharmaceutical chemistry, where protective groups enable selective functionalization. Below is a comprehensive analysis of its chemical identity, synthesis, properties, and applications.

Synthesis

The compound is synthesized via Boc protection of 2-amino-5-bromopyridine using di-tert-butyl dicarbonate (Boc₂O) under basic conditions. A representative protocol involves:

Step	Conditions
Substrate	2-amino-5-bromopyridine
Reagent	Boc₂O (1.1 equiv)
Base	Sodium hexamethyldisilazane (NaHMDS, 2.1 equiv)
Solvent	Tetrahydrofuran (THF)
Temperature	0°C → room temperature
Reaction Time	30 minutes
Workup	Neutralization with HCl, extraction with EtOAc, drying (Na₂SO₄), and recrystallization

Yield: ~85%.

Physical and Chemical Properties

Property	Value
Melting Point	167–171°C (related analogue)
Density	1.453 g/cm³ (predicted)
Boiling Point	288.2°C (predicted)
Solubility	Soluble in THF, ethyl acetate; insoluble in water
Storage	Under inert gas (N₂/Ar) at 2–8°C

Spectroscopic Characterization

• Vibrational Spectroscopy:

  • DFT studies reveal prominent IR and Raman peaks corresponding to C=O (1,730 cm⁻¹), C–N (1,250 cm⁻¹), and Br–C (560 cm⁻¹) stretches.

  • N–H vibrations are absent due to Boc protection.

• NMR:

  • ¹H NMR shows pyridine protons at δ 8.3–7.5 ppm and tert-butyl groups at δ 1.4 ppm.

  • ¹³C NMR confirms carbonyl carbons at ~155 ppm and quaternary Boc carbons at ~80 ppm.

Applications

• Pharmaceutical Intermediates: Used to synthesize kinase inhibitors and antiviral agents by enabling selective coupling at the bromine site.

• Solid-Phase Synthesis: Immobilized on polystyrene resins for combinatorial library generation.

• Nonlinear Optics (NLO): Exhibits hyperpolarizability (β₀ = 8.4 × 10⁻³⁰ esu), making it a candidate for optical materials.